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Compound of Interest

Compound Name:

2-Nitro-4-

(trifluoromethylsulfonyl)chlorobenz

ene

Cat. No.: B074855 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Nitro-4-
(trifluoromethylsulfonyl)chlorobenzene

This guide provides comprehensive safety and handling information for 2-Nitro-4-
(trifluoromethylsulfonyl)chlorobenzene (CAS RN®: 1550-27-2) for researchers, scientists,

and professionals in drug development.

Chemical Identification and Physical Properties
Property Value

Chemical Name 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene

Synonyms
1-chloro-2-nitro-4-

[(trifluoromethyl)sulfonyl]benzene

CAS Number 1550-27-2

Molecular Formula C₇H₃ClF₃NO₄S

Molecular Weight 289.62 g/mol

Melting Point 55.00°C - 56.00°C

Density 1.689 g/cm³
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Hazard Identification and Classification
This chemical is considered hazardous. The primary hazards are related to its corrosive nature

and potential toxicity.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
Causes severe skin burns and

eye damage.

Serious Eye Damage/Eye

Irritation
1 Causes serious eye damage.

Specific target organ toxicity

(single exposure)
3

May cause respiratory

irritation.

Signal Word: Danger

Personal Protective Equipment (PPE) and Handling
Strict adherence to safety protocols is essential when handling this compound.

General Handling Workflow
The following diagram outlines the general workflow for safely handling 2-Nitro-4-
(trifluoromethylsulfonyl)chlorobenzene in a laboratory setting.
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General Handling Workflow

Preparation

Handling in Fume Hood

Wear appropriate PPE

Storage

After use

Waste Disposal

Dispose of contaminated materials

Work Area Cleanup

For next use
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Emergency Response Workflow

Exposure Occurs

Remove from Source

Decontaminate

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

 

Illustrative Synthesis Workflow

Starting Material
(e.g., 4-chlorobenzotrifluoride)

Nitration
(e.g., with nitric acid and sulfuric acid)

Reaction

Aqueous Workup

Extraction with Organic Solvent

Drying of Organic Layer

Purification
(e.g., chromatography or recrystallization)

Final Product
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[https://www.benchchem.com/product/b074855#2-nitro-4-trifluoromethylsulfonyl-
chlorobenzene-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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